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Compound of Interest

Compound Name: Perfluoropinacol

Cat. No.: B1203177

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in
laboratory and drug development settings. Perfluoropinacol is an extremely hazardous
substance, and all handling should be conducted with the utmost caution, adhering to all
institutional and regulatory safety protocols. The information contained herein is based on
available data and may not be exhaustive. A thorough risk assessment must be performed
before any use of this compound.

Introduction

Perfluoropinacol (also known as 1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol)
is a fluorinated diol with the chemical formula CeF1202.[1] Its unique structure, featuring two
hydroxyl groups on a perfluorinated carbon backbone, imparts high thermal stability and
chemical resistance.[1] These properties make it a valuable reagent in organic synthesis,
particularly as a ligand in coordination chemistry and as a component in the development of
electrolytes for batteries.[1] However, its exceptional reactivity and toxicity necessitate stringent
safety and handling protocols. This guide provides an in-depth overview of the known hazards
of Perfluoropinacol and detailed recommendations for its safe management in a research and
development environment.

Hazard Identification and Toxicological Profile

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1203177?utm_src=pdf-interest
https://www.benchchem.com/product/b1203177?utm_src=pdf-body
https://www.benchchem.com/product/b1203177?utm_src=pdf-body
https://www.smolecule.com/products/s575692
https://www.smolecule.com/products/s575692
https://www.smolecule.com/products/s575692
https://www.benchchem.com/product/b1203177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Perfluoropinacol is classified as a highly toxic substance with the potential for fatal dermal
absorption.[1] Anecdotal evidence from historical research at DuPont suggests extreme dermal
toxicity, with a single drop proving lethal to a guinea pig.[2] While comprehensive toxicological
data for Perfluoropinacol is limited, the available information underscores the critical need for
stringent protective measures to prevent any direct contact.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]

e H310: Fatal in contact with skin.[1]
e H332: Harmful if inhaled.[1]
Summary of Toxicological Data:

Due to the limited availability of quantitative toxicological data for Perfluoropinacol, the
following table includes information on a related, non-fluorinated compound, Pinacol, to provide
a general reference point. It is crucial to note that the fluorine atoms in Perfluoropinacol are
expected to significantly alter its toxicological profile, likely increasing its toxicity.
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Parameter

Perfluoropinacol

Pinacol (for
reference)

Source

Acute Oral Toxicity

Harmful if swallowed
(H302)

LD50 Oral - mouse -
3,380 mg/kg

[1]3]

Acute Dermal Toxicity

Fatal in contact with
skin (H310)

Not available

[1]

Acute Inhalation

Toxicity

Harmful if inhaled
(H332)

May be harmful if
inhaled. Causes
respiratory tract

irritation.

[1]3]

Skin

Corrosion/Irritation

Causes skin irritation.

Causes skin irritation.

[3]

Eye Damage/Irritation

Causes serious eye

irritation.

Causes eye irritation.

[3]

Carcinogenicity

No data available.
Perfluorinated
compounds are often
persistent in the

environment.[1]

Not classified as a
carcinogen by IARC,
ACGIH, NTP, or
OSHA.

[3]

Occupational Exposure Limits (OELS):

There are currently no established Occupational Exposure Limits (OELS), such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVs), for Perfluoropinacol. All work with
this compound should be conducted under the principle of minimizing exposure to the lowest
achievable level.

Physical and Chemical Properties

Understanding the physical and chemical properties of Perfluoropinacol is essential for safe
handling and storage.
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Property Value Source
Chemical Formula CeF1202 [1]
Molecular Weight 334.05 g/mol

Appearance Solid

Melting Point 40 - 43 °C (104 - 109 °F) [3]
Boiling Point 171 - 172 °C (340 - 342 °F) [3]
Flash Point 77 °C (171 °F) - closed cup [3]

Forms adducts with alcohols

and ketones; undergoes

reductive dimerization with
Reactivity sodium; reacts with sulfur [3]

tetrafluoride.[1] Stable under

recommended storage

conditions.

o Strong oxidizing agents, strong
Incompatibilities ) [3]
acids.

Hazardous decomposition
Hazardous Decomposition products formed under fire e

Products conditions include carbon

oxides and hydrogen fluoride.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to protection, combining robust engineering controls with appropriate
PPE, is mandatory when handling Perfluoropinacol.

Engineering Controls

e Fume Hood: All manipulations of Perfluoropinacol must be performed in a certified
chemical fume hood with a face velocity of at least 100 feet per minute. The fume hood
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should be located in a designated area for highly toxic materials.

» Glove Box: For procedures involving larger quantities or with a higher risk of aerosol
generation, the use of a glove box under an inert atmosphere is strongly recommended.

o Ventilation: The laboratory must be well-ventilated with a system that is regularly maintained
and monitored.

Personal Protective Equipment (PPE)

Due to the extreme dermal toxicity of Perfluoropinacol, selection of appropriate PPE is critical.
e Hand Protection:

o Glove Selection: No specific glove permeation data for Perfluoropinacol is readily
available. Therefore, a conservative approach is necessary. It is recommended to use a
double-gloving system. The outer glove should be a heavy-duty, chemical-resistant
material such as Viton™ or a multi-layered laminate glove (e.g., Silver Shield®). The inner
glove can be a standard nitrile laboratory glove.

o Glove Inspection and Replacement: Gloves must be inspected for any signs of
degradation or damage before each use. They should be changed immediately if
contamination is suspected. After handling, gloves should be removed carefully to avoid
skin contact and disposed of as hazardous waste.

e Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory.

» Skin and Body Protection: A flame-resistant lab coat, worn over long-sleeved clothing and
long pants, is required. An acid-resistant apron should also be worn. All clothing worn in the
laboratory should be removed before leaving the work area.

o Respiratory Protection: In situations where there is a risk of inhalation and engineering
controls may not be sufficient, a NIOSH-approved respirator with appropriate cartridges for
organic vapors and acid gases should be used. A comprehensive respiratory protection
program, including fit testing, must be in place.

PPE Selection Workflow
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Body Protection

Hand Protection

Handling Perfluoropinacol?

Eye/Face Protection

Personal Protective Equipment (PPE) Selection for Perfluoropinacol

Long-Sleeved Clothing
& Long Pants

Acid-Resistant Apron

Flame-Resistant Lab Coat

Inner Glove:
Nitrile

Double Gloving System

/
T

Outer Glove:
Viton™ or Silver Shield®

Full-Face Shield

Chemical Splash Goggles

Click to download full resolution via product page

Caption: Required PPE for handling Perfluoropinacol.

Experimental Protocols: Safe Handling, Quenching,

and Disposal

© 2025 BenchChem. All rights reserved.

6/10

Tech Support


https://www.benchchem.com/product/b1203177?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following protocols are based on best practices for handling highly toxic and reactive
chemicals. They must be adapted to the specific experimental conditions and performed only
by trained personnel.

General Handling Procedure

e Preparation:
o Ensure the work area is clean and free of clutter.
o Verify that the chemical fume hood is functioning correctly.
o Assemble all necessary equipment and reagents before starting.

o Have appropriate spill cleanup materials and emergency quenching agents readily
available.

o Don all required PPE.
» Dispensing:

o Perfluoropinacol is a solid at room temperature. Handle as a powder in the fume hood.
Avoid creating dust.

o Use dedicated spatulas and glassware.
o If a solution is required, add the solid slowly to the solvent in the reaction vessel.
e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with
Perfluoropinacol.

o Carefully remove and dispose of PPE as hazardous waste.
o Wash hands and arms thoroughly with soap and water after exiting the work area.

Safe Handling Workflow
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Safe Handling Workflow for Perfluoropinacol

1. Preparation
- Verify fume hood
- Assemble equipment
- Don PPE

2. Dispensing
- Handle in fume hood
- Avoid dust
- Use dedicated equipment

3. Post-Handling

- Decontaminate surfaces
- Dispose of PPE

- Wash hands thoroughly
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Emergency Response for Perfluoropinacol Incidents

Incident Occurs

Personal Exposure?

In Fume Hood? Exposure Type?

Small Spill: Large Spill / Outside Hood: Skin Contact: Eye Contact Inhalation: Ingestion:
- Alert others - Evacuate - Flush with water (15+ min)  Flush with water 15+ min) - Move to fresh air - Do NOT induce vomiting

- Absorb & collect - Alert EHS - Remove clothing  Seok IMMEDIATE meciond attontion - Provide respiratory support - Rinse mouth

- Decontaminate - Do not clean - Seek IMMEDIATE medical attention - Seek IMMEDIATE medical attention - Seek IMMEDIATE medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Perfluoropinacol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203177#safety-and-handling-guidelines-for-
perfluoropinacol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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